Cas no 865248-51-7 (ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865248-51-7
• MF: C₂₂H₂₃N₃O₆S
• MW: 457.499524354935
• CID: 6438201
• Update Time: 2025-10-27

ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl (Z)-2-(6-acetamido-2-((3,4-dimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(acetylamino)-2-[(3,4-dimethoxybenzoyl)imino]-, ethyl ester

• Inchi： 1S/C22H23N3O6S/c1-5-31-20(27)12-25-16-8-7-15(23-13(2)26)11-19(16)32-22(25)24-21(28)14-6-9-17(29-3)18(10-14)30-4/h6-11H,5,12H2,1-4H3,(H,23,26)
• InChI Key： IZVIFQIZHKCDIN-UHFFFAOYSA-N
• SMILES： S1C2=CC(NC(C)=O)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 14.18±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(3,4-Dimethoxybenzoyl)Imino-6-Acetamido-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(3,4-Dimethoxybenzoyl)Imino-6-Acetamido-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate is a complex organic compound with the CAS number 865248-51-7. This compound belongs to the class of benzothiazole derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzothiazole ring system substituted with a dimethoxybenzoyl group and an acetamido functionality, making it a promising candidate for various chemical transformations and biological evaluations.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and condensation reactions. Researchers have employed advanced methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the importance of stereochemistry in this compound's properties, particularly the (Z)-configuration of the imino group, which plays a crucial role in its biological activity.

In terms of applications, Ethyl 2-(2Z)-2-(3,4-Dimethoxybenzoyl)Imino-6-Acetamido-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate has shown potential as a precursor for bioactive molecules. Its benzothiazole core is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, recent research has demonstrated its inhibitory effects on certain kinases, suggesting its potential as a lead compound in drug discovery.

The compound's stability under different conditions has also been extensively studied. Researchers have found that the presence of the dimethoxybenzoyl group enhances the molecule's stability against photodegradation and oxidative stress. This makes it an ideal candidate for applications in harsh chemical environments or prolonged storage conditions.

From an environmental perspective, the biodegradability of Ethyl 2-(2Z)-... has been evaluated under simulated environmental conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its large-scale production and use.

In conclusion, Ethyl 2-(2Z)-... represents a significant advancement in the field of organic synthesis and materials science. Its unique structural features and versatile applications make it a valuable compound for further research and development.